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Compound of Interest

Compound Name: Alvespimycin Hydrochloride

Cat. No.: B1663619

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvespimycin Hydrochloride, also known as 17-DMAG Hydrochloride, is a potent, water-
soluble analog of geldanamycin that acts as a heat shock protein 90 (HSP90) inhibitor.[1][2][3]
It binds to the ATP-binding pocket of HSP90, leading to the proteasomal degradation of HSP90
client proteins.[4][5][6] Many of these client proteins are oncoproteins critical for tumor cell
proliferation and survival, including Her-2, EGFR, Akt, and Raf-1.[4][5] This mechanism makes
Alvespimycin a compound of significant interest in cancer research and drug development.[1]
[7] Proper preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. These application notes provide detailed protocols for the preparation,
storage, and handling of Alvespimycin Hydrochloride stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Alvespimycin Hydrochloride is
presented in the table below.
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Property Value Reference
17-DMAG HCI, KOS-1022,

Synonyms [1]
NSC707545

Molecular Formula C32H49CIN4Os [6][8]

Molecular Weight 653.21 g/mol [1][6]

CAS Number 467214-21-7 [1]18]

Appearance Solid [1][8]

Purity >99% by HPLC [1]

] ) Potent HSP9O0 inhibitor (ICso =

Mechanism of Action [1119]

62 + 29 nM)

Solubility Data

The solubility of Alvespimycin Hydrochloride in common laboratory solvents is crucial for the
preparation of stock solutions.

Solvent Solubility Notes Reference

Some sources report
solubility up to 100
>26.2 mg/mL (=40.1 mg/mL (153.09 mM).
DMSO [1][9]
mM) Use fresh, anhydrous
DMSO for best

results.

Warming the solution
>3.04 mg/mL (>4.65 to 37°C and using an

Water ] ] [1]
mM) ultrasonic bath can aid
dissolution.
Ethanol Insoluble [1119]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://pubchem.ncbi.nlm.nih.gov/compound/Alvespimycin-hydrochloride
https://www.abcam.com/en-us/products/biochemicals/alvespimycin-17-dmag-hydrochloride-ab273531
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://pubchem.ncbi.nlm.nih.gov/compound/Alvespimycin-hydrochloride
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://www.abcam.com/en-us/products/biochemicals/alvespimycin-17-dmag-hydrochloride-ab273531
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://www.abcam.com/en-us/products/biochemicals/alvespimycin-17-dmag-hydrochloride-ab273531
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://www.selleckchem.com/products/17-DMAG,Hydrochloride-Salt.html
https://www.benchchem.com/product/b1663619?utm_src=pdf-body
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://www.selleckchem.com/products/17-DMAG,Hydrochloride-Salt.html
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://bpsbioscience.com/alvespimycin-hcl-17-dmag
https://www.selleckchem.com/products/17-DMAG,Hydrochloride-Salt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol 1: Preparation of a 10 mM Alvespimycin
Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution in DMSO, which

Is the most common solvent for this compound.

Materials:

Alvespimycin Hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials
Calibrated analytical balance

Sterile, precision pipettes and tips

Procedure:

Pre-weighing Preparation: Allow the vial of Alvespimycin Hydrochloride to equilibrate to
room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Alvespimycin Hydrochloride powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.53 mg of the
compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Alvespimycin Hydrochloride. For a 10 mM solution, add 1 mL of DMSO for every 6.53 mg
of compound.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
to 37°C or sonication can be used to facilitate dissolution if necessary.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage
(up to 1 year) or -80°C for long-term storage (up to 2 years).[10]
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Protocol 2: Preparation of a 1 mg/mL Alvespimycin
Hydrochloride Stock Solution in Water

For certain cell culture applications, a stock solution in an aqueous buffer may be preferred.
Materials:

e Alvespimycin Hydrochloride (solid)

» Sterile, deionized, or distilled water

» Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

» Sterile, precision pipettes and tips

e Water bath or incubator at 37°C

» Ultrasonic bath

Procedure:

Pre-weighing Preparation: Allow the vial of Alvespimycin Hydrochloride to equilibrate to
room temperature.

» Weighing: Weigh out the desired amount of Alvespimycin Hydrochloride. For 1 mLofa 1
mg/mL solution, use 1 mg of the compound.

 Dissolution: Add the appropriate volume of sterile water.

e Mixing: To aid dissolution, warm the vial to 37°C and use an ultrasonic bath until the solid is
completely dissolved.[1]

 Sterilization (Optional): If required for your application, sterilize the solution by passing it
through a 0.22 pm syringe filter.
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o Storage: Aqueous solutions of Alvespimycin Hydrochloride are not stable for long-term
storage and should be prepared fresh. It is not recommended to store aqueous solutions for
more than one day.[1][3]

Quality Control
To ensure the integrity and activity of the prepared stock solution, the following quality control
measures are recommended:

» Visual Inspection: The stock solution should be clear and free of any precipitates.

o Concentration Verification: The concentration can be verified using UV-Vis
spectrophotometry by measuring the absorbance at the appropriate wavelength.

e Functional Assay: The biological activity of the stock solution can be confirmed by treating a
sensitive cell line (e.g., SKBR3 or SKOV3 cells) and measuring the degradation of a known
HSP9O0 client protein, such as Her2, by Western blot.[10]

Visualizations
Signaling Pathway of Alvespimycin Hydrochloride

The following diagram illustrates the mechanism of action of Alvespimycin Hydrochloride as
an HSP9O0 inhibitor.
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Caption: Mechanism of action of Alvespimycin Hydrochloride.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing Alvespimycin
Hydrochloride stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663619#preparing-alvespimycin-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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